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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

This technical guide provides an in-depth overview of 9-Decenal, covering its chemical identity,

physicochemical properties, synthesis, and biological relevance. It is intended for researchers,

scientists, and professionals in the fields of chemistry and drug development.

Chemical Identity
IUPAC Name: dec-9-enal[1][2]

Synonyms: 9-Decenal, Costenal, 9-decen-1-al, decenal-9[2][3][4]

CAS Number: 39770-05-3[1][2]

Molecular Formula: C₁₀H₁₈O[1][2][3]

Molecular Weight: 154.25 g/mol [1][2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 9-Decenal.
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Property Value Source

Appearance Colorless to pale yellow liquid [2]

Odor
Aldehydic, citrus, green, waxy,

floral
[2][4][5]

Boiling Point 211 - 220.2 °C at 760 mmHg [1][2][3]

Density 0.829 g/cm³ [2][3]

Refractive Index 1.432 - 1.443 at 20 °C [2][3]

Flash Point 83.5 - 97.78 °C [3][4]

Vapor Pressure 0.115 mmHg at 25 °C [3][4]

Solubility
Insoluble in water; soluble in

alcohol
[2][4]

Experimental Protocols
Synthesis of 9-Decenal
The synthesis of 9-Decenal can be achieved through the oxidation of its corresponding

alcohol, 9-decen-1-ol. A general two-step synthetic approach is outlined below, starting from

undecylenic acid.

Step 1: Synthesis of 9-Decen-1-ol from Undecylenic Acid

This procedure is adapted from the synthesis of 9-decenol.[6]

Materials: Undecylenic acid, lead tetra-acetate, lithium chloride, anhydrous benzene,

potassium-acetate, dimethyl-sulfoxide, potassium-hydroxide, methanol.

Procedure:

In a three-necked flask equipped with a reflux condenser and a stirrer under an argon

atmosphere, combine undecylenic acid (0.025 mol), lead tetra-acetate (0.02 mol), lithium

chloride (0.0025 mol), and anhydrous benzene (30 ml).
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Heat the mixture to 80°C with stirring.

Upon reaction completion, filter the solution and wash with water, followed by a saturated

sodium bicarbonate solution, and then water again until neutral. Dry the organic layer over

anhydrous magnesium sulfate to yield 9-decenyl-chloride.

In a two-necked flask, combine the obtained 9-decenyl-chloride (0.0059 mol), potassium-

acetate (0.0118 mol), and dimethyl-sulfoxide (10 ml).

Heat the mixture at 130-140°C for 1.5-2 hours.

After the reaction, wash the organic layer with water and sodium bicarbonate solution until

neutral, then dry with anhydrous sodium-sulfate to yield 9-decenyl-acetate.

In a round-bottom flask, combine the 9-decenyl-acetate (0.01 mol), potassium-hydroxide

(0.01 mol), 3 ml of water, and 2 ml of methanol.

Heat the mixture to boiling for 1-2 hours.

After cooling, extract the product with a suitable organic solvent, wash the organic layer

until neutral, and dry over a drying agent.

Purify the crude 9-decen-1-ol by distillation.

Step 2: Oxidation of 9-Decen-1-ol to 9-Decenal

This is a general procedure for the oxidation of a primary alcohol to an aldehyde, for which

various reagents can be used. Pyridinium chlorochromate (PCC) is a common choice for this

transformation.

Materials: 9-decen-1-ol, pyridinium chlorochromate (PCC), anhydrous dichloromethane,

celite or silica gel.

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 9-decen-1-ol in anhydrous

dichloromethane.
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Add PCC (approximately 1.5 equivalents) to the solution in one portion with vigorous

stirring.

Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically

complete within a few hours at room temperature.

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

celite or silica gel to remove the chromium salts.

Wash the filter cake thoroughly with additional diethyl ether.

Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

Purify the resulting crude 9-Decenal by silica gel column chromatography using a suitable

eluent system (e.g., a hexane/ethyl acetate gradient).

Purification
The primary method for purifying 9-Decenal is silica gel column chromatography. The choice of

eluent will depend on the polarity of the impurities. A non-polar solvent system, such as a

gradient of ethyl acetate in hexane, is typically effective.

For larger quantities, distillation under reduced pressure can be employed to purify the final

product.

Analysis
Gas Chromatography (GC) is a suitable method for assessing the purity of 9-Decenal and for

its quantification in various matrices.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is

commonly used.

Column: A capillary column with a polar stationary phase (e.g., polyethylene glycol) is

appropriate for separating aldehydes.[7]

Carrier Gas: Nitrogen or Helium.
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Temperature Program:

Injector Temperature: 240-250°C[7]

Oven Program: Start at a lower temperature (e.g., 40°C), hold for a few minutes, then

ramp up to a higher temperature (e.g., 250°C).[7]

Detector Temperature: 250-260°C[7]

Identification: The retention time of the peak corresponding to 9-Decenal is compared to that

of a pure standard.[8]

Quantification: The peak area is proportional to the concentration of the compound.[8] An

internal or external standard method can be used for accurate quantification.

Biological Relevance and Signaling Pathway
9-Decenal serves as an intermediate in the laboratory synthesis of 2-Hydroxydecanedioic Acid.

[9] This dicarboxylic acid is a biomarker for certain peroxisomal disorders, such as Zellweger

syndrome, where it can be detected in the urine of affected individuals.[9] Zellweger spectrum

disorders are a group of autosomal recessive conditions caused by mutations in PEX genes,

leading to impaired peroxisome biogenesis and function.[10][11][12] A key consequence is the

accumulation of very-long-chain fatty acids (VLCFAs) due to deficient beta-oxidation within the

peroxisomes.[10][12]

The following diagram illustrates the logical relationship between 9-Decenal, its synthetic utility

in creating a biomarker, and the associated metabolic disorder.

Caption: Logical workflow from 9-Decenal to its role as a precursor for a biomarker in

Zellweger syndrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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